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Compound of Interest

Compound Name: 3-Benzyloxazolidine

Cat. No.: B084538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Benzyloxazolidine, a
heterocyclic compound with potential applications in synthetic chemistry and drug discovery.

This document details its chemical and physical properties, synthesis, reactivity, and safety
information.

Core Properties of 3-Benzyloxazolidine

3-Benzyloxazolidine, also known as 3-(Phenylmethyl)oxazolidine, is a colorless to light yellow
liquid. Its fundamental properties are summarized in the table below for quick reference.
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Property Value Reference
CAS Number 13657-16-4 [1112]
Molecular Formula C10H13NO [1][2]
Molecular Weight 163.22 g/mol [11[2]
Physical State Liquid (at 20°C) [1]
Appearance F:olérless to Light yellow clear o
liquid
Boiling Point 127 °C at 18 mmHg [1]
Purity >98.0% (GC) [1]

Room temperature
Storage Temperature (recommended in a cool, dark [1]
place <15°C)

N Store under inert gas; Air
Storage Conditions N [1]
sensitive

Synthesis and Reactivity

The synthesis of the 3-benzyloxazolidine ring system is a key step in the development of
various biologically active molecules. While a specific, detailed protocol for 3-
Benzyloxazolidine was not found in the immediate search, a general and chemically sound
method involves the condensation of N-benzylethanolamine with a formaldehyde equivalent.

A plausible synthetic workflow is outlined below:
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Starting Materials

Formaldehyde (or equivalent) Reaction Product

Condensation Reaction
(with removal of water)
N-Benzylethanolamine

3-Benzyloxazolidine

Click to download full resolution via product page

Caption: General synthetic workflow for 3-Benzyloxazolidine.

Experimental Protocol: General Synthesis of
Oxazolidines

The following is a generalized experimental protocol for the synthesis of oxazolidines from [3-
amino alcohols and aldehydes, which can be adapted for 3-Benzyloxazolidine.

Materials:

N-benzylethanolamine (1.0 eq)

Formaldehyde (or paraformaldehyde) (1.1 eq)

Toluene (or another suitable aprotic solvent)

Dean-Stark apparatus

Catalytic amount of p-toluenesulfonic acid (optional)
Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
N-benzylethanolamine and toluene.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b084538?utm_src=pdf-body-img
https://www.benchchem.com/product/b084538?utm_src=pdf-body
https://www.benchchem.com/product/b084538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Add formaldehyde (or paraformaldehyde) and a catalytic amount of p-toluenesulfonic acid to
the flask.

o Heat the reaction mixture to reflux and continue heating until the theoretical amount of water
has been collected in the Dean-Stark trap.

e Cool the reaction mixture to room temperature.
* Remove the solvent under reduced pressure.

e The crude product can be purified by vacuum distillation or column chromatography.

Applications in Drug Development

The oxazolidine and, more specifically, the related oxazolidinone ring systems are important
scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. While the direct
biological activity of 3-Benzyloxazolidine is not extensively documented, its derivatives have
been investigated for various therapeutic applications.

o Antihyperglycemic Activity: Derivatives of 3-benzyl-2-phenyl-4(5H)-(substituted
phenylhydrazino)-1,3-oxazolidines have been synthesized and evaluated for their
antihyperglycemic properties.[3]

o Antimicrobial and Antifungal Activity: The oxazolidine ring is a core component of several
antimicrobial agents. Novel synthesized 3-benzyl-2-(4'-substituted phenyl)-4(5H)-(4"-
nitrophenyl amino)-1,3-oxazolidines have shown inhibitory activity against various bacteria
and fungi.

e Anticancer Potential: The broader class of oxazolidine derivatives has been explored for
anticancer properties.

The primary role of 3-Benzyloxazolidine in drug development is likely as a versatile building
block for the synthesis of more complex and biologically active molecules.

Mechanism of Action of Related Oxazolidinone
Antibiotics
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While 3-Benzyloxazolidine is an oxazolidine, the closely related oxazolidinone class of
antibiotics has a well-defined mechanism of action. They are protein synthesis inhibitors that
act on an early stage of translation. This mechanism is distinct from many other classes of
antibiotics.

Oxazolidinone Antibiotic

Binds to P-site on 23S rRNA

Bacterial Ribosome

50S Ribosomal Subunit @OS Ribosomal SubuniD
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y

70S Initiation Complex F@
Protein Synthesis
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Click to download full resolution via product page
Caption: Mechanism of action of oxazolidinone antibiotics.

Safety and Handling

3-Benzyloxazolidine is classified as acutely toxic if swallowed. Standard laboratory safety
precautions should be observed when handling this compound.
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Hazard Information Precautionary Statements

GHS Pictogram: GHSO07 (Exclamation Mark) P264: Wash skin thoroughly after handling.

) ] P270: Do not eat, drink or smoke when using
Signal Word: Warning hi duct
is product.

Hazard Statements: H302 (Harmful if P301 + P312: IF SWALLOWED: Call a POISON
swallowed) CENTER/doctor if you feel unwell.

P501: Dispose of contents/container to an

approved waste disposal plant.

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, and eye/face protection.

» Use in a well-ventilated area or under a fume hood.

In case of exposure:

« If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.
e If on skin: Wash with plenty of water.

 Ifin eyes: Rinse cautiously with water for several minutes.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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